Cas no 154346-21-1 (1,1':4',1''-Terphenyl,2',2'',4''-trifluoro-4-propyl-)

1,1':4',1''-Terphenyl,2',2'',4''-trifluoro-4-propyl- structure
154346-21-1 structure
Product Name:1,1':4',1''-Terphenyl,2',2'',4''-trifluoro-4-propyl-
CAS No:154346-21-1
MF:C21H17F3
MW:326.354896306992
CID:106532
PubChem ID:12010661
Update Time:2025-04-18

1,1':4',1''-Terphenyl,2',2'',4''-trifluoro-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl,2',2'',4''-trifluoro-4-propyl-
    • 2′,2′′,4′′′-Trifluor-4-propyl-1,1′:4′,1′′-terphenyl
    • 2',2'',4''-trifluoro-4-propyl-1,1':4',1''-terphenyl
    • 2',2'',4'''-Trifluor-4-propyl-1,1':4',1''-terphenyl
    • 154346-21-1
    • 2,4-difluoro-1-[3-fluoro-4-(4-propylphenyl)phenyl]benzene
    • DTXSID001009904
    • SCHEMBL8726493
    • Inchi: 1S/C21H17F3/c1-2-3-14-4-6-15(7-5-14)18-10-8-16(12-20(18)23)19-11-9-17(22)13-21(19)24/h4-13H,2-3H2,1H3
    • InChI Key: WJWOSMQGNGQEJF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2C=CC(=CC=2F)F)C=CC=1C1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 326.12823503g/mol
  • Monoisotopic Mass: 326.12823503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų
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